129-46-4

Suramin sodium

In Stock

• CAS RN:
• 129-46-4

• Formula:
• C51H34N6Na6O23S6

• InChI:
• InChI=1S/C51H40N6O23S6.6Na/c1-25-9-11-29(49(60)54-37-13-15-41(83(69,70)71)35-21-33(81(63,64)65)23-43(45(35)37)85(75,76)77)19-39(25)56-47(58)27-5-3-7-31(17-27)52-51(62)53-32-8-4-6-28(18-32)48(59)57-40-20-30(12-10-26(40)2)50(61)55-38-14-16-42(84(72,73)74)36-22-34(82(66,67)68)24-44(46(36)38)86(78,79)80;;;;;;/h3-24H,1-2H3,(H,54,60)(H,55,61)(H,56,58)(H,57,59)(H2,52,53,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,78,79,80);;;;;;/q;6*+1/p-6

• InChIKey:
• VAPNKLKDKUDFHK-UHFFFAOYSA-H

• Non-selective P2 purinergic antagonist (pEC50 values are 4.5 (P2X2), 5.4 (P2X5), 4.3 (P2Y2), 4.0 (P2Y4) and 4.8 (P2Y11)). Displays diverse biological actions. Shows antitumor activity, inhibits binding of multiple growth factors and additionally inhibits glutamatergic synaptic transmission.
  Suramin is a polysulfonated naphthylurea that inhibits the binding of calmodulin to recognition sites on the ryanodine receptor-1 (IC50 = 4.9 μM), blocks G protein coupling to GPCRs, and non-selectively antagonizes P2 purinergic receptors (10-100 μM). Suramin also acts as a non-specific competitor of glycosaminoglycan binding to a variety of targets including TGFβ, PDGF, and FGF and additionally inhibits insulin-like growth factor-l, EGF, PKC activity, TNF, IL-2, transferrin, and Apo-B. While originally used as an early stage treatment of trypanosome-caused onchocerciasis (African ri...

(S)-2-(1,3-Dioxo-1,3-Dihydro-isoindol-2-yl)-pentanoyl chloride

• CAS RN:
• 908129-46-4

• Formula:
• C13H12ClNO3

• InChI:
• InChI=1S/C13H12ClNO3/c1-2-5-10(11(14)16)15-12(17)8-6-3-4-7-9(8)13(15)18/h3-4,6-7,10H,2,5H2,1H3/t10-/m0/s1

• InChIKey:
• WPJKVPZQKIFYNA-JTQLQIEISA-N

• (S)-2-(1,3-Dioxo-1,3-Dihydro-isoindol-2-yl)-pentanoyl chloride is a useful research compound. Its molecular formula is C13H12ClNO3 and its molecular weight is 265.69 g/mol. The purity is usually 95%.

1-Methyl-1H-benzo[d][1,2,3]triazole-4-carbaldehyde

In Stock

• CAS RN:
• 1556129-46-4

• Formula:
• C8H7N3O

• InChI:
• InChI=1S/C8H7N3O/c1-11-7-4-2-3-6(5-12)8(7)9-10-11/h2-5H,1H3

• InChIKey:
• HVTOXNCVHSELRF-UHFFFAOYSA-N

• 1-Methyl-1H-benzo[d][1,2,3]triazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.164. The purity is usually 95%.

2-Formyl-4-(2,4,6-trifluorophenyl)phenol, 95%

In Stock

• CAS RN:
• 1111129-46-4

• Formula:
• C13H7F3O2

• InChI:
• InChI=1S/C13H7F3O2/c14-9-4-10(15)13(11(16)5-9)7-1-2-12(18)8(3-7)6-17/h1-6,18H

• InChIKey:
• KZLQNACVVGPIMQ-UHFFFAOYSA-N

• 2-Formyl-4-(2,4,6-trifluorophenyl)phenol, 95% is a useful research compound. Its molecular formula is C13H7F3O2 and its molecular weight is 252.19 g/mol. The purity is usually 95%.

N-[cyano(3,4-difluorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 1797129-46-4

• Formula:
• C15H11F2N3O2

• InChI:
• InChI=1S/C15H11F2N3O2/c1-8-4-14(21)10(7-19-8)15(22)20-13(6-18)9-2-3-11(16)12(17)5-9/h2-5,7,13H,1H3,(H,19,21)(H,20,22)

• InChIKey:
• YLNXGIGMSXSJSO-UHFFFAOYSA-N

• N-[cyano(3,4-difluorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H11F2N3O2 and its molecular weight is 303.269. The purity is usually 95%.